1-Methyl-5-(5-(morpholine-4-carbonyl)pyridin-2-ylamino)-6-oxo-1,6-dihydropyridazin-3-ylboronic Acid

• Molecular Formula: C15H18BN5O5
• Molecular Weight: 359.15 g/mol
• IUPAC Name: [1-methyl-5-[[5-(morpholine-4-carbonyl)pyridin-2-yl]amino]-6-oxopyridazin-3-yl]boronic acid
• InChI: InChI=1S/C15H18BN5O5/c1-20-15(23)11(8-12(19-20)16(24)25)18-13-3-2-10(9-17-13)14(22)21-4-6-26-7-5-21/h2-3,8-9,24-25H,4-7H2,1H3,(H,17,18)
• InChI Key: FMWAGMDYZIHGSQ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=NN(C(=O)C(=C1)NC2=NC=C(C=C2)C(=O)N3CCOCC3)C)(O)O

Description

1-Methyl-5-(5-(morpholine-4-carbonyl)pyridin-2-ylamino)-6-oxo-1,6-dihydropyridazin-3-ylboronic Acid is a useful research compound. Its molecular formula is C15H18BN5O5 and its molecular weight is 359.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250-mL single-neck round-bottomed flask equipped with a magnetic stirrer and a reflux condenser was charged with 258a (2.0 g, 5.73 mmol, 1.0 eq.), 4,4,4′,4′,5,5,5′,5′-octamethyl-2,2′-bi(1,3,2-dioxaborolane) (7.56 g, 28.6 mmol, 5.0 eq.), Pd(dppf)Cl2 (465 mg, 0.57 mmol, 0.1 eq.), X-Phos (461 mg, 1.14 mmol, 0.2 eq.), potassium acetate (1.11 g, 11.4 mmol, 2.0 eq.), and dioxane (50 mL). After three cycles of vacuum/argon flush, the mixture was heated at 50° C. for 6 h. It was then cooled to room temperature and filtered. The filtrate was concentrated under reduced pressure and the resulting residue was washed with 1:3 ethyl acetate/petroleum ether to afford 258b (1.70 g, 83%) as a yellow solid, which was used in the next step without further purification. MS: [M+H]+ 360.1